Cas no 111545-19-8 ((2R,3R)-3-acetoxy-5,7-dihydroxy-6-methylflavanone)
111545-19-8 structure
Product Name:(2R,3R)-3-acetoxy-5,7-dihydroxy-6-methylflavanone
CAS No:111545-19-8
MF:C18H16O6
MW:328.316045761108
CID:2038222
Update Time:2025-04-21
(2R,3R)-3-acetoxy-5,7-dihydroxy-6-methylflavanone Chemical and Physical Properties
Names and Identifiers
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- (2R,3R)-3-acetoxy-5,7-dihydroxy-6-methylflavanone
- 3-Acetoxy-5,7-dihydroxy-6-methylflavanone
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- Inchi: 1S/C18H16O6/c1-9-12(20)8-13-14(15(9)21)16(22)18(23-10(2)19)17(24-13)11-6-4-3-5-7-11/h3-8,17-18,20-21H,1-2H3
- InChI Key: IHYMQFQVBLRPPH-UHFFFAOYSA-N
- SMILES: CC(OC1C(=O)C2C(=CC(=C(C=2O)C)O)OC1C1C=CC=CC=1)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 24
- XLogP3: 1.661
(2R,3R)-3-acetoxy-5,7-dihydroxy-6-methylflavanone Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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